Cas no 2229153-45-9 (4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one)

• Product Name: 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one
• CAS No: 2229153-45-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6085212
• PubChem ID: 165647546
• Update Time: 2025-10-29

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one
• 4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-2-one
• EN300-1812643
• 2229153-45-9

• Inchi： 1S/C13H19NO3/c1-9(15)5-6-12-11(8-16-3)7-14-10(2)13(12)17-4/h7H,5-6,8H2,1-4H3
• InChI Key： NDVPKKLVNHDTDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1CCC(C)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one

Introduction to 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one (CAS No. 2229153-45-9)

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular framework, characterized by a pyridine core substituted with methoxy and methoxymethyl groups, positions it as a promising candidate for further exploration in drug discovery and development. This compound, identified by the chemical abstracts service number CAS No. 2229153-45-9, exhibits a blend of functionalities that make it an intriguing subject for synthetic modifications and biological evaluations.

The molecular structure of 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one consists of a pyridine ring appended with a butanone side chain, where the butanone moiety is further modified by the presence of methoxy and methoxymethyl groups at specific positions. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The pyridine ring, a common pharmacophore in many bioactive molecules, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding affinity and specificity.

In recent years, there has been a surge in interest regarding heterocyclic compounds as scaffolds for drug development. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of methoxy and methoxymethyl groups in 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one suggests potential for metabolic stability and bioavailability, which are crucial factors in the design of therapeutic agents. These functional groups can also serve as handles for further chemical modifications, allowing researchers to fine-tune the properties of the compound to meet specific pharmacological requirements.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridine core, combined with the aldehyde-like reactivity of the butanone group, provides multiple sites for interaction with biological targets such as enzymes and receptors. This dual functionality makes it an attractive candidate for designing molecules that can modulate biological pathways involved in various diseases. For instance, pyridine derivatives have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of compounds like 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one with high accuracy. These tools have been instrumental in identifying lead compounds that can be further optimized through structure-based drug design approaches. By leveraging these computational methods, scientists can accelerate the drug discovery process and reduce the time-to-market for new therapies.

The synthesis of 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the availability of advanced synthetic techniques such as transition metal-catalyzed reactions and flow chemistry has made it feasible to construct complex molecules more efficiently than ever before. These advancements have not only improved the accessibility of such compounds but also opened up new avenues for innovation in synthetic organic chemistry.

Beyond its potential as a pharmacological scaffold, 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-one may also find applications in other areas such as agrochemicals and material science. The unique combination of functional groups in its structure could make it a versatile building block for designing molecules with specific properties tailored to industrial needs. For example, derivatives of this compound could be explored as intermediates in the synthesis of novel pesticides or as components in advanced materials with enhanced functionalities.

The ongoing research into 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ybutanbutoane (CAS No. 2229153459) underscores its significance as a compound with multifaceted potential. As our understanding of its chemical properties and biological activities continues to grow, so too will its applications across various scientific disciplines. The intersection of organic chemistry, medicinal chemistry, and computational biology has created an exciting environment for exploring new possibilities with this intriguing molecule.

In conclusion, 4 3 methoxy 5 ( methoxymethyl) 2 methylpyridin 4 ylbutan 2 one ( CAS No 2229153459) represents a fascinating compound that embodies the cutting-edge advancements in pharmaceutical research . Its unique structural features , coupled with its potential biological activities , make it a valuable asset in the quest for novel therapeutic agents . As research progresses , we can expect to see further revelations about its capabilities and applications , solidifying its role as a cornerstone molecule in modern chemical biology .